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Compound of Interest

Compound Name: Nicotinamide N-oxide

Cat. No.: B030751 Get Quote

Technical Support Center: Nicotinamide N-oxide
(NNO)
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting and handling information for Nicotinamide N-oxide (NNO),

focusing on overcoming common solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is Nicotinamide N-oxide (NNO) and why is its solubility a concern?

A1: Nicotinamide N-oxide is a metabolite of nicotinamide (a form of vitamin B3) and is

investigated for its roles in various biological pathways, including inflammation and metabolism.

[1][2] Its solubility can be challenging compared to its parent compound, nicotinamide, requiring

specific solvents and techniques to prepare solutions at desired concentrations for

experiments.

Q2: What are the recommended primary solvents for dissolving NNO?

A2: The most common solvents for preparing stock solutions of NNO are Dimethyl Sulfoxide

(DMSO) and Phosphate-Buffered Saline (PBS).[2] For certain applications, co-solvent systems

involving PEG300 and Tween80 are also used.[3]

Q3: What are the known solubility limits of NNO in common solvents?
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A3: Solubility can vary slightly between suppliers and based on the purity and handling of the

solvent. However, established approximate solubility values are summarized in the table below.

Q4: Is NNO stable in solution?

A4: While specific stability data is limited, it is general best practice to prepare fresh aqueous

solutions for biological experiments and to avoid repeated freeze-thaw cycles of stock

solutions. For its parent compound, nicotinamide, daily preparation of aqueous solutions is

recommended.[4] Stock solutions in anhydrous DMSO are generally stable for longer periods

when stored properly at -20°C.

Q5: What safety precautions should I take when handling NNO powder?

A5: Nicotinamide N-oxide can cause skin, eye, and respiratory irritation.[5] Always handle the

compound in a well-ventilated area or chemical fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.[5][6] Avoid

creating dust when handling the solid form.[7]

Quantitative Solubility Data
The following table summarizes the approximate solubility of Nicotinamide N-oxide in various

solvents. Note that these values can be influenced by temperature, pH, and the purity of the

compound and solvent.

Solvent Concentration Reference

DMSO 3 - 8 mg/mL [2][3]

PBS (pH 7.2) ~5 mg/mL [2]

Ethanol Partially Soluble [2]

DMF Partially Soluble [2]

Troubleshooting Guide
Q: My NNO is not dissolving in PBS at the desired concentration. What should I do?
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A: If you are experiencing difficulty dissolving NNO in aqueous buffers like PBS, consider the

following steps:

Gentle Warming: Warm the solution to 37°C in a water bath. This can increase the

dissolution rate. Avoid boiling.

Sonication: Use an ultrasonic bath to provide mechanical agitation, which can help break up

particulates and enhance solubility.

pH Adjustment: Although NNO's pH-dependent solubility is not extensively documented,

slight adjustments to the buffer's pH may improve solubility. Perform this in small increments

and monitor for precipitation.

Prepare an Aqueous Solution from a Stock: First, dissolve the NNO in a minimal amount of

DMSO to create a concentrated stock solution. Then, perform a serial dilution into your

aqueous experimental buffer. Ensure the final concentration of DMSO is low (typically

<0.5%) to avoid solvent-induced artifacts in biological assays.[4]

Q: I'm seeing precipitation when I dilute my DMSO stock solution into an aqueous buffer. How

can I prevent this?

A: This is a common issue when a compound is significantly less soluble in an aqueous

medium than in the organic stock solvent.

Dilute Slowly: Add the DMSO stock to the aqueous buffer drop-wise while vortexing or

stirring vigorously. This prevents localized high concentrations of the compound that can

crash out of solution.

Use a Co-solvent System: For certain applications, especially in vivo studies, a co-solvent

system may be necessary. A formulation protocol involves first dissolving NNO in DMSO,

then mixing with PEG300 and Tween80 before the final addition of an aqueous solution.[3]

Lower the Final Concentration: The desired final concentration may exceed the solubility limit

of NNO in the aqueous buffer. You may need to work at a lower concentration.

Q: The solubility of NNO in DMSO seems lower than the value reported. Why might this be?
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A: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air. Water

contamination in DMSO can significantly reduce its ability to dissolve many organic

compounds.[3]

Solution: Always use fresh, anhydrous, or "dry" DMSO from a sealed bottle. If you suspect

your DMSO is "wet," use a fresh, unopened bottle for preparing your stock solutions. Store

DMSO stocks with desiccant and tightly sealed.

Experimental Protocols
Protocol 1: Preparation of a 5 mg/mL NNO Solution in
PBS (pH 7.2)

Weigh Compound: Accurately weigh the required amount of NNO powder. For 1 mL of a 5

mg/mL solution, weigh 5 mg of NNO.

Add Solvent: Add the weighed NNO to a sterile conical or centrifuge tube. Add 1 mL of sterile

PBS (pH 7.2).

Initial Dissolution: Vortex the mixture vigorously for 1-2 minutes.

Troubleshooting (if needed): If the solid does not fully dissolve, place the tube in a 37°C

water bath for 10-15 minutes, vortexing intermittently. Alternatively, place the tube in a

sonicator bath for 5-10 minutes.

Sterilization: Once fully dissolved, sterilize the solution by passing it through a 0.22 µm

syringe filter into a new sterile tube.

Storage: Use the solution fresh for experiments. It is not recommended to store aqueous

solutions for more than one day.[4]

Protocol 2: Preparation of a 10 mM NNO Stock Solution
in DMSO

Calculate Mass: The molecular weight of NNO is 138.1 g/mol . To prepare 1 mL of a 10 mM

stock, you will need:
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Mass = 10 mmol/L * 1 L/1000 mL * 1 mL * 138.1 g/mol = 0.001381 g = 1.38 mg

Weigh Compound: Carefully weigh 1.38 mg of NNO powder.

Add Solvent: Add the powder to a sterile microcentrifuge tube. Add 1 mL of anhydrous (dry)

DMSO.

Dissolution: Vortex thoroughly until the solid is completely dissolved. Gentle warming to 37°C

can be used if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store tightly sealed at -20°C.
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Workflow for Solubilizing Nicotinamide N-oxide
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Caption: A standard workflow for dissolving Nicotinamide N-oxide.
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Metabolism and Signaling of Nicotinamide N-oxide
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Caption: NNO metabolism and its role in the SIRT1/NF-κB pathway.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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